Cas no 627521-36-2 (1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl-)
627521-36-2 structure
Product Name:1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl-
CAS No:627521-36-2
MF:C22H40N2
MW:332.56640625
CID:432964
PubChem ID:16076427
Update Time:2025-04-19
1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl-
- N'-(3-phenylpropyl)-N-undecylethane-1,2-diamine
- 627521-36-2
- DTXSID30581877
- N'-(3-phenylpropyl)-N-undecyl-ethane-1,2-diamine
- N~1~-(3-Phenylpropyl)-N~2~-undecylethane-1,2-diamine
-
- Inchi: 1S/C22H40N2/c1-2-3-4-5-6-7-8-9-13-18-23-20-21-24-19-14-17-22-15-11-10-12-16-22/h10-12,15-16,23-24H,2-9,13-14,17-21H2,1H3
- InChI Key: JHARYRFFSWFDTK-UHFFFAOYSA-N
- SMILES: N(CCNCCCC1C=CC=CC=1)CCCCCCCCCCC
Computed Properties
- Exact Mass: 332.3194
- Monoisotopic Mass: 332.319149284g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 17
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- PSA: 24.06
1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl- Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
627521-36-2 (1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl-) Related Products
- 55455-92-0(1-(3-Phenylpropyl)piperazine)
- 97480-93-8(1-(4-Phenylbut-1-yl)piperazine)
- 435345-43-0(1-(3-Phenylpropyl)Piperazine Dihydrochloride, 97%)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk